Cas no 1698028-24-8 (Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate)

• Product Name: Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate
• CAS No: 1698028-24-8
• MF: C₈H₆BrClFNO₂
• MW: 282.49414396286
• CID: 4937940
• PubChem ID: 118010293
• Update Time: 2026-02-27

Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate
• CS-0370781
• 1698028-24-8
• DTXSID801179830
• MFCD29058781
• Methyl6-amino-4-bromo-3-chloro-2-fluorobenzoate
• SCHEMBL16637020
• DB-188137
• Benzoic acid, 6-amino-4-bromo-3-chloro-2-fluoro-, methyl ester
• IBHBKKHCRUYAAK-UHFFFAOYSA-N

• Inchi： 1S/C8H6BrClFNO2/c1-14-8(13)5-4(12)2-3(9)6(10)7(5)11/h2H,12H2,1H3
• InChI Key： IBHBKKHCRUYAAK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(C(=O)OC)=C(C=1)N)F)Cl

Computed Properties

• Exact Mass: 280.92545 g/mol
• Monoisotopic Mass: 280.92545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.49
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3

Additional information on Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate

Research Brief on Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate (CAS: 1698028-24-8) in Chemical Biology and Pharmaceutical Applications

Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate (CAS: 1698028-24-8) is a multifunctional benzoate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive agents. Its unique halogenated and amino-substituted structure offers distinct reactivity patterns, making it valuable for targeted modifications in drug discovery pipelines.

Recent studies have explored the synthetic utility of this compound in constructing pharmacophores for kinase inhibitors and protease-targeting agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in developing selective Bruton's tyrosine kinase (BTK) inhibitors, where the bromo and chloro substituents facilitated crucial cross-coupling reactions. The fluorine atom's presence was shown to enhance metabolic stability in the resulting drug candidates, addressing a common challenge in small-molecule drug development.

In structural biology applications, researchers have utilized Methyl 6-amino-4-bromo-3-chloro-2-fluorobenzoate as a crystallographic probe. The compound's heavy atoms (Br, Cl) provide excellent anomalous scattering for phase determination in protein-ligand complex studies. A Nature Communications paper (2024) reported its successful incorporation into fragment-based drug discovery campaigns against challenging targets like KRAS mutants, where the amino group enabled strategic derivatization while maintaining favorable physicochemical properties.

The compound's safety profile and handling requirements have been systematically evaluated in recent pharmaceutical development studies. Research published in Organic Process Research & Development (2023) established optimized large-scale synthesis protocols with improved yields (78-82%) and purity (>99.5%), addressing previous scalability challenges. These advances have positioned 1698028-24-8 as a more accessible building block for industrial drug discovery programs.

Emerging applications in radiopharmaceuticals have also been reported, where the bromine atom serves as a potential site for isotopic labeling. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated successful 76Br radiolabeling of derivatives for positron emission tomography (PET) tracer development, opening new avenues for diagnostic imaging agent design.

Ongoing research continues to explore the compound's potential in covalent drug design, leveraging its electrophilic centers for targeted protein modification. Preliminary results from several biotech companies suggest promising activity in targeted protein degradation platforms, though these findings remain proprietary. The compound's unique combination of substituents offers multiple vectors for structural optimization, making it a valuable tool in modern medicinal chemistry campaigns.